4-methanesulfonyl-N-[2-(4-methoxyphenyl)ethyl]-1,3-benzothiazol-2-amine

• IUPAC Name: N-[2-(4-methoxyphenyl)ethyl]-4-methylsulfonyl-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C17H18N2O3S2/c1-22-13-8-6-12(7-9-13)10-11-18-17-19-16-14(23-17)4-3-5-15(16)24(2,20)21/h3-9H,10-11H2,1-2H3,(H,18,19)
• InChI Key: FKEIUSQNOYRSHW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC2=NC3=C(S2)C=CC=C3S(=O)(=O)C
• Molecular Formula: C17H18N2O3S2
• Molecular Weight: 362.5 g/mol
• CAS No.: 2640958-08-1

Description

4-Methanesulfonyl-N-[2-(4-methoxyphenyl)ethyl]-1,3-benzothiazol-2-amine (4-MMS-BTA) is a synthetic compound that has been used for various scientific applications in research laboratories. It is a derivative of benzothiazole, a heterocyclic aromatic compound. 4-MMS-BTA has been used in a variety of research fields, including biochemistry, physiology, and pharmacology, due to its ability to act as a ligand in enzymatic reactions. It has been found to be a useful tool in studying the mechanism of action of various enzymes and proteins, as well as in understanding the biochemical and physiological effects of certain drugs.

Scientific Research Applications

4-methanesulfonyl-N-[2-(4-methoxyphenyl)ethyl]-1,3-benzothiazol-2-amine has been widely used as a ligand in research laboratories for various scientific applications. It has been used in studies of the mechanism of action of various enzymes and proteins, such as proteases and kinases. It has also been used to investigate the biochemical and physiological effects of certain drugs, such as opioids and cannabinoids. Additionally, this compound has been used to study the structure and function of membrane proteins, and to identify potential drug targets.

Mechanism of Action

4-methanesulfonyl-N-[2-(4-methoxyphenyl)ethyl]-1,3-benzothiazol-2-amine acts as a ligand in enzymatic reactions. It binds to the active site of enzymes, allowing them to catalyze specific reactions. This binding is reversible, meaning that the ligand can be released from the enzyme after the reaction is complete. The binding of this compound to an enzyme can also affect the activity of the enzyme, either increasing or decreasing its activity.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. It has been found to stimulate the release of certain hormones, such as insulin and glucagon, from the pancreas. It has also been found to affect the activity of certain enzymes, such as proteases and kinases, which are involved in various metabolic pathways. Additionally, this compound has been found to have an effect on the activity of certain membrane proteins, such as ion channels and transporters.

Advantages and Limitations for Lab Experiments

4-methanesulfonyl-N-[2-(4-methoxyphenyl)ethyl]-1,3-benzothiazol-2-amine has several advantages for use in laboratory experiments. It is easy to synthesize, and it is relatively stable and non-toxic. Additionally, it can be used to study the mechanism of action of various enzymes and proteins, and to identify potential drug targets. However, there are some limitations to using this compound in laboratory experiments. It is not very soluble in water, and it can be difficult to purify. Additionally, it can be difficult to determine the exact concentration of the compound in a solution.

Future Directions

There are several potential future directions for the use of 4-methanesulfonyl-N-[2-(4-methoxyphenyl)ethyl]-1,3-benzothiazol-2-amine in scientific research. It could be used to study the biochemical and physiological effects of various drugs, such as opioids and cannabinoids. Additionally, it could be used to investigate the structure and function of membrane proteins, and to identify potential drug targets. Finally, this compound could be used to study the mechanism of action of various enzymes and proteins, such as proteases and kinases.

Synthesis Methods

4-methanesulfonyl-N-[2-(4-methoxyphenyl)ethyl]-1,3-benzothiazol-2-amine is synthesized through a process of condensation and alkylation reactions. The synthesis begins with the condensation of 4-methoxyphenylacetic acid and ethyl cysteinate, which produces 4-methoxyphenylacetylcysteine. This intermediate is then reacted with 1,3-benzothiazole-2-thiol to form 4-methoxyphenylacetyl-1,3-benzothiazol-2-thiol. Finally, the 4-methoxyphenylacetyl-1,3-benzothiazol-2-thiol is reacted with 4-methanesulfonyl chloride to give the final product this compound.